![molecular formula C11H13BrN2OS B2965213 4-(4-Methoxyphenyl)-5-methyl-1,3-thiazol-2-amine hydrobromide CAS No. 479351-36-5](/img/structure/B2965213.png)
4-(4-Methoxyphenyl)-5-methyl-1,3-thiazol-2-amine hydrobromide
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Overview
Description
The compound “4-(4-Methoxyphenyl)-5-methyl-1,3-thiazol-2-amine hydrobromide” is likely to be an organic compound based on its structure. It contains a thiazole ring, which is a type of heterocyclic compound, and a methoxyphenyl group .
Molecular Structure Analysis
The molecular structure of this compound would include a thiazole ring, which is a five-membered ring containing nitrogen and sulfur atoms, and a 4-methoxyphenyl group attached to the 4-position of the thiazole ring . The exact structure and conformation would depend on the specific conditions and environment of the molecule .
Chemical Reactions Analysis
As an organic compound containing a thiazole ring, this compound could potentially undergo a variety of chemical reactions. These might include electrophilic aromatic substitution reactions on the phenyl ring, or reactions at the nitrogen or sulfur atoms of the thiazole ring .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure and the conditions. Some general properties might include its molecular weight, solubility in various solvents, melting point, and boiling point .
Scientific Research Applications
Synthesis and Chemical Properties
4-(4-Methoxyphenyl)-5-methyl-1,3-thiazol-2-amine hydrobromide is a compound with potential applications in various fields of research due to its unique chemical structure. Research has focused on synthesizing and characterizing derivatives and analogs to explore their potential applications further. For instance, studies have demonstrated the synthesis of p-aminobenzoic acid diamides based on related chemical structures, highlighting the versatility in chemical modifications and applications in medicinal chemistry and materials science (Agekyan & Mkryan, 2015). Additionally, the chemical behavior of similar compounds towards nitrogen-containing nucleophiles has been explored, providing insights into potential routes for creating novel compounds with specific properties (El-Sakka, Soliman, & Abdullah, 2014).
Antimicrobial and Anticancer Applications
Several studies have synthesized and evaluated thiazole derivatives for their antimicrobial and anticancer activities. For example, the synthesis of formazans from Mannich base derivatives demonstrated moderate antimicrobial activity, indicating the potential of these compounds in developing new antimicrobial agents (Sah, Bidawat, Seth, & Gharu, 2014). Similarly, thiazole derivatives have been synthesized and tested for their anticancer activity against various human cancer cell lines, revealing good to moderate activity and suggesting their potential in cancer therapy (Yakantham, Sreenivasulu, & Raju, 2019).
Safety and Hazards
Properties
IUPAC Name |
4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-amine;hydrobromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2OS.BrH/c1-7-10(13-11(12)15-7)8-3-5-9(14-2)6-4-8;/h3-6H,1-2H3,(H2,12,13);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNSMPQMHVZALGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(S1)N)C2=CC=C(C=C2)OC.Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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